Ethyl 2-methyl-4-piperidinobutyrate

• CAS No.: 49637-22-1
• Molecular Formula: C12H23NO2
• Molecular Weight: 213.32 g/mol
• IUPAC Name: ethyl 2-methyl-4-piperidin-1-ylbutanoate
• InChI: InChI=1S/C12H23NO2/c1-3-15-12(14)11(2)7-10-13-8-5-4-6-9-13/h11H,3-10H2,1-2H3
• InChI Key: BATCSNGUUOOSBY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)CCN1CCCCC1

Description

Ethyl 2-methyl-4-piperidinobutyrate is a useful research compound. Its molecular formula is C12H23NO2 and its molecular weight is 213.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

10.5 g. (0.05 mole) of ethyl γ-bromo-α-methylbutyrate was combined with 17.0 g. (0.20 mole) of piperidine and 100 ml. of benzene and stirred for 16 hours at room temperature and heated at 60° C. for 4 hours. The reaction mixture was cooled and the colorless solid which appeared was removed by filtration. The mother liquor was concentrated to give ethyl α-methyl-γ-piperidinobutyrate as a mobile yellow liquid which distilled (b.p. 78° C. at 0.25 mm.) as 6.7 g. (63%) of colorless liquid. The nuclear magnetic resonance and infrared spectra were consistent with the desired compound.

Synthesis routes and methods II

Procedure details

10.5 g. (0.05 mole) of ethyl 4-bromo-2-methylbutyrate was combined with 17.0 g. (0.20 mole) of piperidine and 100 ml. of benzene and stirred for 16 hours at room temperature and then heated at 60°C. for 4 hours. The reaction mixture was cooled and the colorless solid which appeared was removed by filtration. The mother liquor was concentrated to give a mobile yellow liquid which distilled (b.p. 78°C. at 0.25 mm) as 6.7 g. (63%) of colorless liquid.